Cas no 2306269-01-0 (tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate
• CAS No: 2306269-01-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5303983
• Update Time: 2026-03-10

tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-amino-7-oxaspiro[3.5]non-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-9-6-13(7-9)4-5-17-8-10(13)14/h9-10H,4-8,14H2,1-3H3,(H,15,16)
• InChI Key： AGZODAGAVGZDCU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2(CCOCC2N)C1

Additional information on tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate

tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2306269-01-0, known as tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties. The tert-butyl group in the molecule contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial settings.

The 7-oxaspiro[3.5]nonane core of the molecule is a spirocyclic structure, which is characterized by two rings sharing a single atom—the oxygen atom in this case. This spirocyclic structure imparts unique physical and chemical properties to the compound, such as enhanced stability and solubility. The presence of the 5-amino group further enhances the functionality of the molecule, enabling it to participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. This has opened new avenues for its application in the pharmaceutical industry, particularly in the development of targeted drug delivery systems.

In addition to its role in drug delivery, this compound has also been investigated for its potential in polymer chemistry. The tert-butyl group's reactivity has been utilized in polymerization reactions, leading to the synthesis of novel polymers with improved mechanical properties. These polymers have shown promise in applications ranging from biomedical devices to advanced materials for aerospace engineering.

The synthesis of tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate involves a multi-step process that combines organic synthesis techniques with spirocyclic chemistry. The key steps include the formation of the spirocyclic core through intramolecular cyclization, followed by functionalization with the tert-butyl and 5-amino groups. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound more accessible for large-scale production.

From a biological standpoint, this compound has shown interesting interactions with enzymes and proteins. Studies have demonstrated its ability to modulate enzyme activity, suggesting potential applications in enzyme inhibition and catalysis. Furthermore, its interaction with cellular membranes has been explored, revealing insights into its potential role in membrane stabilization and drug permeability.

Looking ahead, the versatility of tert-butyl N-(5-amino-7-oxaspiro[3.5]nonan-2-yl)carbamate continues to inspire innovative research across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic and industrial settings. As research progresses, new applications and functionalities for this compound are likely to emerge, further solidifying its importance in modern chemistry.